Cas no 697807-17-3 (1-Propen-1-amine,3-(9H-purin-2-yl)-)

• Product Name: 1-Propen-1-amine,3-(9H-purin-2-yl)-
• CAS No: 697807-17-3
• MF: C₈H₉N₅
• MW: 175.190560102463
• CID: 500472
• PubChem ID: 88788248
• Update Time: 2025-04-19

1-Propen-1-amine,3-(9H-purin-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propen-1-amine,3-(9H-purin-2-yl)-
• 1-Propen-1-amine, 3-(1H-purin-2-yl)- (9CI)
• SCHEMBL11498403
• (1E)-3-(1H-purin-2-yl)prop-1-en-1-amine
• 697807-17-3
• 3-(1H-Purin-2-yl)prop-1-en-1-amine

• Inchi： 1S/C8H9N5/c9-3-1-2-7-10-4-6-8(13-7)12-5-11-6/h1,3-5H,2,9H2,(H,10,11,12,13)/b3-1+
• InChI Key： GACAIQRKOQDMMU-HNQUOIGGSA-N
• SMILES： N1C=NC2=C1C=NC(C/C=C/N)=N2

Computed Properties

• Exact Mass: 175.08597
• Monoisotopic Mass: 175.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 80.5A^2
• XLogP3: 0.2

Experimental Properties

• PSA: 80.48